4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methylmorpholine-2-carboxylic acid

• IUPAC Name: 4-(9H-fluoren-9-ylmethoxycarbonyl)-2-methylmorpholine-2-carboxylic acid
• InChI: InChI=1S/C21H21NO5/c1-21(19(23)24)13-22(10-11-27-21)20(25)26-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18H,10-13H2,1H3,(H,23,24)
• InChI Key: TYDXLQOOVWFEHY-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(CCO1)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O
• Molecular Formula: C21H21NO5
• Molecular Weight: 367.4 g/mol

Description

4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methylmorpholine-2-carboxylic acid, commonly known as FMOC-2-Me-morpholine, is a reagent that is widely used in the field of organic chemistry. This compound is a derivative of morpholine and is used as a protecting group for amino acids during peptide synthesis. The FMOC group can be easily removed under mild conditions, making it a popular choice for peptide synthesis.

Scientific Research Applications

Synthesis of Amino Acids

One application is in the synthesis of N‐{[(9H‐Fluoren‐9‐yl)methoxy]carbonyl}‐Protected (Fmoc) β‐Amino Acids via direct homologation from commercially available Fmoc α-amino acids, leading to enantiomerically pure N-Fmoc-protected β-amino acids with high yield (Ellmerer-Müller et al., 1998).

Preparation for Solid-Phase Syntheses

The preparation of new N-Fmoc-protected β2-homoamino acids is described, demonstrating a key step in diastereoselective amidomethylation for solid-phase syntheses of β-peptides (Šebesta & Seebach, 2003).

Application in Linkers for Solid Phase Synthesis

9-(4-hydroxyphenyl)-9-H-fluoren-9-ol and 5-(4-(9-hydroxy-9H-fluoren-9-yl)-phenoxy)-pentanoic acid, related to 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}, are used as linkers for solid phase synthesis, showing higher acid stability compared to standard trityl resins (Bleicher, Lutz, & Wuethrich, 2000).

Peptide Synthesis

This compound is used in peptide synthesis, such as in the preparation of enantiomerically pure Fmoc-protected α-amino acids from N-[N'-(Fmoc)amino]acylsultams (Oppolzer & Lienard, 1992).

Self-Assembled Structures from Amino Acids

Fmoc modified aliphatic uncharged single amino acids related to this compound form self-assembled structures under various conditions, indicating potential in novel self-assembled architectures (Gour et al., 2021).

Enantioselective Synthesis in Biologically Active Peptides

Its derivatives are used in the asymmetric synthesis of new amino acids, such as 3′-phosphono-L-tyrosine, and incorporated into biologically active peptides (Paladino et al., 1993).